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Compound of Interest

Compound Name: AF488 Dbco

Cat. No.: B12370284

Audience: Researchers, scientists, and drug development professionals.

Introduction

Single-molecule tracking (SMT) is a powerful technique that allows for the direct observation of
individual molecules in real-time, providing unprecedented insights into complex biological
processes. The choice of the fluorescent probe is critical for the success of SMT experiments.
AF488-DBCO is a bright and photostable green-fluorescent dye conjugated to a
dibenzocyclooctyne (DBCO) group. This reagent is ideal for SMT studies due to its high
guantum yield and the bioorthogonal nature of the Strain-Promoted Azide-Alkyne Cycloaddition
(SPAAC) "click chemistry" reaction. This copper-free reaction enables the specific labeling of
azide-modified biomolecules in living cells with minimal perturbation, making it an excellent
choice for tracking the dynamics of proteins, glycans, and other macromolecules.

These application notes provide an overview of the properties of AF488-DBCO and detailed
protocols for its use in single-molecule tracking experiments.

Properties of AF488-DBCO

A summary of the key photophysical and chemical properties of AF488-DBCO is presented in
the table below. The high quantum yield and good photostability of the AF488 fluorophore are
critical for detecting the faint signals from single molecules over extended periods.
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Property Value Reference(s)
Excitation Maximum (Aex) ~495 nm [1112]
Emission Maximum (Aem) ~519 nm [1][2]

Molar Extinction Coefficient (g) ~73,000 cm—1M~1 [2]
Fluorescence Quantum Yield 0.9 1]

(P)

Molecular Weight ~792.8 g/mol [2]

Solubility Water, DMSO, DMF [2]

Reactive Group Dibenzocyclooctyne (DBCO) [1]

Reaction Specificity Azide groups (via SPAAC) [1]

Experimental Workflow for Single-Molecule Tracking
using AF488-DBCO

The general workflow for a single-molecule tracking experiment using AF488-DBCO involves
three main stages: introduction of an azide handle into the biomolecule of interest, labeling with
AF488-DBCO, and single-molecule imaging and data analysis.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.researchgate.net/figure/a-Photostability-study-of-a-single-alexa-488-molecule-on-1nm-Au-film-blue-alexa-488-on_fig2_377360903
https://www.jove.com/t/56947/visualizing-lignification-dynamics-plants-with-click-chemistry-dual
https://www.researchgate.net/figure/a-Photostability-study-of-a-single-alexa-488-molecule-on-1nm-Au-film-blue-alexa-488-on_fig2_377360903
https://www.jove.com/t/56947/visualizing-lignification-dynamics-plants-with-click-chemistry-dual
https://www.jove.com/t/56947/visualizing-lignification-dynamics-plants-with-click-chemistry-dual
https://www.researchgate.net/figure/a-Photostability-study-of-a-single-alexa-488-molecule-on-1nm-Au-film-blue-alexa-488-on_fig2_377360903
https://www.jove.com/t/56947/visualizing-lignification-dynamics-plants-with-click-chemistry-dual
https://www.jove.com/t/56947/visualizing-lignification-dynamics-plants-with-click-chemistry-dual
https://www.researchgate.net/figure/a-Photostability-study-of-a-single-alexa-488-molecule-on-1nm-Au-film-blue-alexa-488-on_fig2_377360903
https://www.researchgate.net/figure/a-Photostability-study-of-a-single-alexa-488-molecule-on-1nm-Au-film-blue-alexa-488-on_fig2_377360903
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12370284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Step 1: Azide Incorporation

Metabolic Labeling Genetic Code Expansion
(e.g., AcdAManNAz) (ncAA with azide)

(Step 2: AH488-DBCO Labeling
Incubation with
AF488-DBCO
Wash to remove
unbound dye
- J

/Step 3: Imagivlg & Analysis\

Single-Molecule Microscopy
(TIRF, HILO)

Particle Tracking
Algorithms

Data Analysis
(MSD, Diffusion Coefficients)

- J
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f Image Acquisition

Time-lapse imaging
(e.g., 50 Hz)

Localization of single molecules
(Gaussian fitting)

- J

Trajector%Reconstruction

Linking localizations
over time

Quantitati;e Analysis
Mean Squared Displacement
(MSD) analysis

'

Calculation of
Diffusion Coefficients (D)

-

Fitting to diffusion models
(e.g., free, confined, anomalous)

- J
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols for Tracking Single
Molecules with AF488-DBCO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12370284+#af488-dbco-for-tracking-single-molecules]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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